Cas no 63838-66-4 (Ambanol)

Ambanol structure
Ambanol structure
Product Name:Ambanol
CAS No:63838-66-4
MF:C19H16O6
MW:340.326745986938
CID:2002127
PubChem ID:44257522
Update Time:2025-04-21

Ambanol Chemical and Physical Properties

Names and Identifiers

    • Ambanol
    • 6,7-Dihydro-6-(6-methoxy-1,3-benzodioxol-5-yl)-5H-furo[3,2-g][1]benzopyran-5-ol
    • CHEBI:184929
    • 6-(6-methoxy-1,3-benzodioxol-5-yl)-6,7-dihydro-5H-uro[3,2-g]chromen-5-ol
    • DB-296396
    • 63838-66-4
    • LMPK12080058
    • Inchi: 1S/C19H16O6/c1-21-15-7-18-17(24-9-25-18)5-11(15)13-8-23-16-6-14-10(2-3-22-14)4-12(16)19(13)20/h2-7,13,19-20H,8-9H2,1H3
    • InChI Key: DORQFPCYGCVJIH-UHFFFAOYSA-N
    • SMILES: COC1C(C2C(O)C3C(=CC4=C(C=3)C=CO4)OC2)=CC2=C(OCO2)C=1

Computed Properties

  • Exact Mass: 340.095
  • Monoisotopic Mass: 340.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.3A^2
  • XLogP3: 1.245
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